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Compound of Interest

7-Dimethylaminocoumarin-4-
Compound Name: o
acetic acid

cat. No.: B1303068

Essential Safety and Handling Guide for 7-
Dimethylaminocoumarin-4-acetic acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory personnel, including researchers, scientists, and drug
development professionals working with 7-Dimethylaminocoumarin-4-acetic acid. Adherence
to these guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical and Physical Properties

A summary of the key quantitative data for 7-Dimethylaminocoumarin-4-acetic acid is
presented below for easy reference.
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Property

Value

Molecular Formula

C13H13NOa4[1][2][3]1[4]

Molecular Weight 247.25 g/mol [2][3]
CAS Number 80883-54-1[2][4][5]
Appearance Powder/Solid

Storage Temperature

4°C, protect from light[4] or -20°C to -80°C for

long-term storage of solutions[6]

Personal Protective Equipment (PPE)

When handling 7-Dimethylaminocoumarin-4-acetic acid, especially in its solid form, the

following personal protective equipment is mandatory to minimize exposure and ensure safety.

PPE Category

Specific .
. Rationale
Recommendations

Hand Protection

Nitrile or other appropriate )
_ _ To prevent skin contact.
chemical-resistant gloves.

Eye and Face Protection

Safety glasses with side

shields or goggles. A face
) ) To protect eyes from dust
shield may be required for )
) ) ) ] particles and splashes.
operations with a higher risk of

splashing.

Respiratory Protection

A NIOSH-approved N95 dust To prevent inhalation of the

mask or higher-level respirator.  powder.

Body Protection

To protect skin and clothing
A standard laboratory coat. o
from contamination.

Operational Plan: Step-by-Step Handling Procedure

Follow this procedural guidance for the safe handling of 7-Dimethylaminocoumarin-4-acetic

acid from receipt to disposal.
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Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.

o Ensure that an eyewash station and safety shower are readily accessible.

o Before starting, confirm that all necessary PPE is available and in good condition.
Handling the Solid Compound:

o Wear all required PPE (gloves, eye protection, lab coat, and respiratory protection).

o Carefully weigh the required amount of the compound on a tared weigh boat or paper.
Avoid creating dust.

o If preparing a solution, add the solid to the solvent slowly.
In Case of a Spill:

o For a small dry spill, carefully sweep or vacuum the material and place it into a sealed
container for disposal. Avoid generating dust.

o For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a
sealed container for disposal.

o Ventilate the area of the spill.

First Aid Measures:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[7]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[7]

o Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. Seek medical attention.[7]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[7]

Disposal Plan

All waste containing 7-Dimethylaminocoumarin-4-acetic acid must be handled as chemical
waste.

o Solid Waste: Collect any solid waste, including contaminated PPE (gloves, weigh boats), in a
clearly labeled, sealed container.

o Liquid Waste: Collect solutions in a labeled, sealed waste container. Do not pour down the
drain.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Consult your institution's environmental health and safety (EHS) office for specific guidance.

Workflow for Handling 7-Dimethylaminocoumarin-4-
acetic acid
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Caption: Workflow for the safe handling of 7-Dimethylaminocoumarin-4-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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